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Compound of Interest

Compound Name: n,3-dimethylbutanamide

Cat. No.: B1633665

While the world of organic synthesis is replete with a vast arsenal of reagents, N,3-
dimethylbutanamide remains a surprisingly enigmatic and seldom-utilized compound. Despite
its simple structure, a comprehensive review of scientific literature and patent databases
reveals a significant lack of documented applications for this specific isomer as a reagent in
organic synthesis. Its more well-known isomers, N,N-dimethylbutanamide and 3,3-
dimethylbutanamide, have found broader utility, serving as versatile solvents and synthetic
intermediates. The limited information available on N,3-dimethylbutanamide primarily pertains
to its basic chemical properties, with only a single, highly specific synthetic application reported.

Physicochemical Properties

A clear understanding of a compound's physical and chemical properties is fundamental to its
potential application in synthesis. The available data for N,3-dimethylbutanamide is
summarized below.

Property Value Reference
Molecular Formula CeH13NO [11[2]
Molecular Weight 115.17 g/mol [1][2]

CAS Number 21458-36-6 [2]

Purity Min. 95% [1]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1633665?utm_src=pdf-interest
https://www.benchchem.com/product/b1633665?utm_src=pdf-body
https://www.benchchem.com/product/b1633665?utm_src=pdf-body
https://www.benchchem.com/product/b1633665?utm_src=pdf-body
https://www.benchchem.com/product/b1633665?utm_src=pdf-body
https://cymitquimica.com/products/3D-WAA45836/n3-dimethylbutanamide/
https://pubchem.ncbi.nlm.nih.gov/compound/Butanamide_-N_3-dimethyl
https://cymitquimica.com/products/3D-WAA45836/n3-dimethylbutanamide/
https://pubchem.ncbi.nlm.nih.gov/compound/Butanamide_-N_3-dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Butanamide_-N_3-dimethyl
https://cymitquimica.com/products/3D-WAA45836/n3-dimethylbutanamide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Synthesis of N,3-Dimethylbutanamide

Information regarding the synthesis of N,3-dimethylbutanamide itself is scarce in readily
accessible scientific literature. Commercial suppliers list the compound, indicating that viable
synthetic routes exist, though detailed, published protocols are not prevalent.

Application in Organic Synthesis: A Notable
Exception

The overwhelming majority of research focuses on the reactivity and applications of N,N-
dimethylbutanamide and 3,3-dimethylbutanamide. N,N-dimethylbutanamide, for instance, is
recognized as a versatile organic intermediate in the synthesis of pharmaceuticals and
specialty chemicals.[3] Its utility as a building block allows for the construction of complex
active pharmaceutical ingredients (APIS).[3]

In stark contrast, the use of N,3-dimethylbutanamide as a reagent is documented in a single,
niche application: the synthesis of N,3-Dimethyl-3-(perhydro-1,3,2-dioxazepin-2-yl)butanamide.
This reaction involves the acid-catalyzed cyclization of acyclic N,N-dialkoxyamines. While this
demonstrates a potential synthetic utility, it does not represent a broadly applicable or
commonly employed transformation in organic chemistry.

Logical Relationship: Isomer Comparison

The disparity in the documented applications of N,3-dimethylbutanamide compared to its
isomers can be visualized as a logical relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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